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Introduction

Adrenocorticotropic hormone (1-17), trifluoroacetate salt (ACTH (1-17) TFA), is a synthetic
peptide fragment of the endogenous adrenocorticotropic hormone. It is a potent agonist for the
melanocortin 1 receptor (MC1R), exhibiting high binding affinity.[1] Research in murine models
has demonstrated its immunomodulatory properties, particularly in the context of
neuroinflammation. These application notes provide detailed protocols for the preparation and
administration of ACTH (1-17) TFA in mice, summarize key quantitative data from preclinical
studies, and illustrate the relevant signaling pathways and experimental workflows.

Data Presentation

The administration of ACTH (1-17) has been shown to modulate the immune response in a
mouse model of Experimental Autoimmune Encephalomyelitis (EAE), a model for multiple
sclerosis. The following tables summarize the quantitative effects on various T-cell populations
in the central nervous system (CNS) of SJL/J mice following oral administration of 10 ug of
ACTH daily.[2]
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Table 1: Effect of Oral ACTH (1-17) Administration on T-Cell Populations in the CNS of EAE
Mice[2]

Control (s-MSH)

Cell Population (%) ACTH (10 pg) (%) P-value

CDA4+ IFN-y+ T-cells ~2.5 ~2.3 > 0.05 (not significant)
CD4+ IL-17+ T-cells ~1.8 ~1.0 <0.05

yo IL-17+ T-cells ~1.2 ~0.6 <0.05

CDA+ Foxp3+ Treg ~1.5 ~2.2 <0.05

cells

Table 2: Effect of Oral ACTH (1-17) Administration on Immune Cells in the Lamina Propria of
EAE Mice[2]

. Control (s-MSH)
Cell Population (%) ACTH (10 pg) (%) P-value
(V]

CD4+ IL-6+ T-cells ~1.5 ~0.7 <0.05

CD4+ Foxp3+ Treg
cells

~2.0 ~3.0 <0.01

Experimental Protocols
Protocol 1: Preparation of ACTH (1-17) TFA for In Vivo
Administration

Materials:
e ACTH (1-17) TFA peptide (lyophilized powder)
» Sterile Phosphate-Buffered Saline (PBS), pH 7.2

o Sterile, pyrogen-free water for injection
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o Dimethyl sulfoxide (DMSO) (optional, for hydrophobic peptides)
e 0.22 um sterile syringe filter

 Sterile vials

Procedure:

e Reconstitution of Lyophilized Peptide:

o Allow the vial of lyophilized ACTH (1-17) TFA to equilibrate to room temperature before
opening to prevent condensation.

o For aqueous solutions, reconstitute the peptide in sterile PBS (pH 7.2) to a desired stock
concentration (e.g., 1 mg/mL).[3] Gentle vortexing or sonication can be used to aid
dissolution.[1]

o For peptides that are difficult to dissolve in aqueous solutions, a small amount of DMSO
can be used to initially dissolve the peptide, followed by dilution with sterile PBS. Ensure
the final concentration of DMSO is minimal and compatible with the experimental model.

o Sterilization:

o Sterilize the reconstituted peptide solution by passing it through a 0.22 um sterile syringe
filter into a sterile vial.

 Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Protocol 2: Administration of ACTH (1-17) TFA to Mice

This protocol describes two common routes of administration based on published studies. The
choice of route and dose will depend on the specific experimental design.
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A. Oral Gavage (for neuroinflammation models like EAE)[2]

Animal Model: SJL/J mice with induced EAE.

e Dosage: 10 ug of ACTH (1-17) per mouse daily.[2]

o Preparation of Dosing Solution: Dilute the stock solution of ACTH (1-17) TFA with sterile
PBS to a final concentration that allows for the administration of 10 ug in a volume of 100 pL.

e Administration:

[e]

Gently restrain the mouse.

o

Using a 20-22 gauge gavage needle with a ball tip, carefully insert the needle into the
esophagus.

o

Slowly administer 100 pL of the dosing solution.

[¢]

Monitor the animal briefly after administration to ensure no adverse reactions.
B. Intraperitoneal (IP) Injection (for studying effects on DNA synthesis)
e Animal Model: CD2F1 mice.
» Dosage:
o Low dose: 0.02 IU/kg
o High dose: 20 1U/kg

e Preparation of Dosing Solution: Dilute the stock solution of ACTH (1-17) TFA with sterile
PBS to the desired final concentration for injection. The injection volume should typically be
between 100-200 uL for a mouse.

e Administration:

o Properly restrain the mouse to expose the abdomen.
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o Insert a 25-27 gauge needle into the lower right or left quadrant of the abdomen, avoiding

the midline to prevent damage to the bladder or cecum.

o Aspirate to ensure no fluid is drawn back, indicating correct placement in the peritoneal

cavity.

o Inject the solution slowly.

Mandatory Visualizations
Signaling Pathway

The primary mechanism of action for ACTH (1-17) in immune modulation is through its
interaction with the Melanocortin 1 Receptor (MC1R).

Immune Cell (e.g., T-cell, Macrophage)

mmunomodulatory Effects

Click to download full resolution via product page

Caption: ACTH (1-17) TFA signaling via the MC1R pathway in immune cells.

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying the effects of ACTH
(1-17) TFA in a mouse model of EAE.
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Caption: Experimental workflow for EAE mouse model studies with ACTH (1-17) TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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